![molecular formula C16H17NOS B5641097 N,N-dimethyl-3'-(methylthio)biphenyl-4-carboxamide](/img/structure/B5641097.png)
N,N-dimethyl-3'-(methylthio)biphenyl-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N,N-dimethyl-3'-(methylthio)biphenyl-4-carboxamide is a compound of interest due to its structural features and potential applications in various fields. The molecule contains functional groups that suggest a capacity for interesting chemical reactions and properties, including pharmaceutical applications and materials science.
Synthesis Analysis
The synthesis of complex organic compounds like N,N-dimethyl-3'-(methylthio)biphenyl-4-carboxamide involves multi-step chemical reactions, starting from simpler molecules and gradually building up to the target compound. For instance, the synthesis of similar complex molecules often involves nucleophilic substitution reactions, Friedel-Crafts acylation, and subsequent modifications like methylation or thiolation to introduce specific functional groups (Fujii, Hirayama, & Miike, 1993).
Molecular Structure Analysis
The molecular structure of compounds similar to N,N-dimethyl-3'-(methylthio)biphenyl-4-carboxamide has been studied using techniques like X-ray crystallography. These studies reveal the spatial arrangement of atoms within the molecule and help understand how the structure influences its reactivity and properties. For example, crystal structure analysis of related compounds has shown how different substituents affect the molecule's conformation and electronic distribution, impacting its chemical behavior (Heinemann, Dölling, & Hartung, 1995).
properties
IUPAC Name |
N,N-dimethyl-4-(3-methylsulfanylphenyl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17NOS/c1-17(2)16(18)13-9-7-12(8-10-13)14-5-4-6-15(11-14)19-3/h4-11H,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CAQMLRBATKEDOM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C(=O)C1=CC=C(C=C1)C2=CC(=CC=C2)SC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17NOS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
271.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N,N-dimethyl-3'-(methylthio)biphenyl-4-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.